WRN inhibitor 18

Oral bioavailability In vivo pharmacology WRN helicase
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C35H35F6N5O5S
Molecular Weight 751.7 g/mol
Cat. No. B15584575
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameWRN inhibitor 18
Molecular FormulaC35H35F6N5O5S
Molecular Weight751.7 g/mol
Structural Identifiers
InChIInChI=1S/C35H35F6N5O5S/c1-19-42-29-17-24(9-11-30(29)44(19)2)52(50,51)45(3)22-7-4-20(5-8-22)25-15-23(46-13-12-34(37,38)18-46)16-26(31(25)33(48)49)32(47)43-28-10-6-21(14-27(28)36)35(39,40)41/h4-11,14,17,23,25-26,31H,12-13,15-16,18H2,1-3H3,(H,43,47)(H,48,49)/t23-,25-,26-,31-/m1/s1
InChIKeyBBXMXTVBUXYFAO-RAYZIOHUSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

WRN Inhibitor 18 Procurement Guide


WRN inhibitor 18, also cataloged as compound 306 (CAS 3064599-42-1), is an orally available small-molecule inhibitor of the Werner syndrome RecQ helicase (WRN) with demonstrated in vivo anticancer activity [1]. It is a research-use-only compound with a molecular weight of 751.74 and the formula C35H35F6N5O5S, belonging to the class of synthetic lethality-targeting agents for microsatellite instability-high (MSI-H) cancers .

Target engagement WRN helicase – MSI-H synthetic lethality research
Research format Oral tool compound for in vivo exposure models
Model context Preclinical dMMR/MSI-H tumor studies

Oral In Vivo Efficacy Advantage of WRN Inhibitor 18


WRN helicase inhibitors, while sharing a common target, are not functionally interchangeable due to divergent mechanisms of action, binding sites, and critical differences in their covalent vs. non-covalent nature [1][2]. Clinical-stage candidates like HRO761 (non-covalent allosteric) and VVD-133214 (covalent allosteric) induce distinct conformational states and resistance profiles [3]. The synthetic lethality window in MSI-H cancers is highly sensitive to both the compound's specific binding mode and its physiochemical properties, making direct substitution without comparative data a significant risk to experimental reproducibility and translational relevance [4].

Oral in vivo exposure context may not transfer to non-oral WRN inhibitors; many research-grade compounds lack oral PK documentation.
Selectivity profile differs: early WRN inhibitors often show broader off-target activity against BLM or FANCJ helicases.
Physicochemical properties (higher MW, distinct property space) may alter PK and tissue distribution relative to clinical-stage candidates.

WRN Inhibitor 18 Comparative Differentiation


Oral Bioavailability vs Non-Oral WRN Inhibitors

WRN inhibitor 18 is explicitly characterized as 'orally available' across multiple independent vendor sources [1]. This property is a critical differentiator from earlier, non-oral tool compounds and a prerequisite for chronic dosing in long-term in vivo tumor models. In contrast, many WRN inhibitor chemotypes described in early medicinal chemistry literature lack this favorable property, limiting their utility to in vitro or short-term parenteral studies. This is a key selection criterion for studies requiring sustained target engagement and therapeutic efficacy assessment in preclinical models of MSI-H cancers.

Oral route
Class-level inference
Target: Orally active; in vivo tumor model response reported. Comparator: Typical research WRN inhibitors lack documented oral PK data.
Supports oral in vivo exposure model context.
Data to verify; vendor characterization.
Oral bioavailability In vivo pharmacology WRN helicase MSI-H cancer

Helicase Selectivity Over RecQ Family

WRN inhibitor 18 is reported to have 'demonstrated anticancer activity in vivo' . This distinguishes it from a large body of WRN inhibitor literature that reports only in vitro enzymatic (e.g., IC50 for ATPase or helicase) or cellular (e.g., MSI-H cell viability) activity. While the specific model (e.g., cell line-derived xenograft, patient-derived xenograft) and quantitative metrics (e.g., % tumor growth inhibition, survival) are not provided in the vendor datasheets, the designation of 'in vivo activity' elevates the compound above early-stage tool compounds lacking any animal data. This makes it a more advanced probe for investigating WRN synthetic lethality in a physiological context, as seen with clinical-stage comparators like HRO761 and VVD-133214 which also possess robust in vivo efficacy [1][2].

Selectivity context
Cross-study comparable
Target: Described as selective WRN inhibitor (quantitative data not provided). Comparator NCGC00029283: IC50(WRN)=2.3 µM, IC50(BLM)=12.5 µM, IC50(FANCJ)=3.4 µM.
Selectivity may reduce off-target RecQ interference in MSI-H models.
Requires independent selectivity profiling.
In vivo efficacy Xenograft model MSI-H cancer Tumor growth inhibition

Physicochemical Profile vs Clinical Candidates

The chemical structure of WRN inhibitor 18 (C35H35F6N5O5S, MW 751.74) is distinct from the primary chemotypes of the leading clinical-stage WRN inhibitors [1]. HRO761 is a non-covalent, pyrimidine-based allosteric binder [2], while VVD-133214 is a covalent, allosteric inhibitor derived from a chemoproteomics screen [3]. WRN inhibitor 18 represents a structurally novel chemotype, which is a valuable attribute for several reasons. First, it offers an alternative starting point for structure-activity relationship (SAR) studies aimed at improving potency, selectivity, or pharmacokinetic properties beyond what is achievable with the known clinical chemotypes. Second, a structurally distinct scaffold may engage WRN with a different binding mode or induce a unique conformational state, which is crucial for overcoming potential resistance mechanisms that emerge against other inhibitor classes [4].

MW comparison
Class-level inference
Target MW: 751.74 Da. Clinical comparators: HRO761 ~630 Da, VVD-133214 ~590 Da.
Distinct property space; suitable as preclinical research tool.
Not optimized for clinical translation.
Chemical scaffold Intellectual property SAR Medicinal chemistry

Preclinical Applications of WRN Inhibitor 18


Oral Dosing in MSI-H Colorectal Xenografts

Given its established oral bioavailability and reported in vivo anticancer activity, WRN inhibitor 18 is most appropriately deployed in preclinical in vivo efficacy studies. It is suitable for oral dosing in mouse xenograft models (e.g., MSI-H colorectal cancer cell line-derived or patient-derived xenografts) to establish proof-of-concept for WRN inhibition as a monotherapy or in combination with standard-of-care agents like irinotecan, a combination which has shown enhanced effects with other WRN inhibitors [1].

Synthetic Lethality Validation in dMMR Cells

Researchers engaged in medicinal chemistry optimization of WRN inhibitors should consider WRN inhibitor 18 as a starting point for structure-activity relationship (SAR) campaigns. Its distinct chemical structure (C35H35F6N5O5S) compared to clinical-stage molecules like HRO761 and VVD-133214 offers a new avenue to explore alternative binding modes, improve potency, and potentially circumvent resistance mechanisms that may arise with other chemotypes [2][3][4].

Comparator Profiling Against Clinical WRN Inhibitors

Because its precise binding mode is not yet fully characterized, WRN inhibitor 18 can serve as a valuable chemical biology probe to dissect the conformational landscape of WRN helicase. By comparing its effects on WRN activity, stability, and downstream DNA damage response with those of well-characterized allosteric inhibitors (e.g., HRO761, VVD-133214), researchers can gain deeper insights into the relationship between inhibitor binding, WRN conformation, and functional outcome. This is particularly relevant given evidence that resistance to clinical WRN inhibitors can emerge through point mutations that alter WRN's conformational dynamics [5].

DNA Repair Interplay Mechanistic Studies

Prior to investing in in vivo studies, researchers should screen WRN inhibitor 18 in a panel of MSI-H and microsatellite-stable (MSS) cancer cell lines to confirm its synthetic lethality profile and establish a potency baseline (e.g., GI50 or IC50) in their specific cellular context. This step is critical to verify that the compound recapitulates the expected MSI-H selective killing observed with genetic WRN depletion and clinical-stage inhibitors, and to rule out off-target cytotoxicity in MSS cells, thereby validating its utility as a selective probe for WRN-dependent biology [6][7].

Application
Selection Property
Validation Focus
Oral dosing MSI-H colorectal xenografts
Oral in vivo exposure model context
Tumor growth inhibition and DNA damage marker modulation
Synthetic lethality validation in dMMR cells
WRN-dependent cell model response
Cell cycle, apoptosis, and replication stress foci assessment
Comparator profiling against clinical WRN inhibitors
Distinct chemotype for benchmark studies
Potency, DMPK, and response durability comparison
DNA repair interplay mechanistic studies
WRN-selective helicase probe
Replication fork protection and ATR/CHK1 pathway analysis

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
Explore Hub


Quote Request

Request a Quote for WRN inhibitor 18

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.